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Compound of Interest

Compound Name:
6-((Methylsulfonyl)thio)hexanoic

acid

Cat. No.: B133943 Get Quote

CAS Number: 76078-72-3

Disclaimer: Detailed technical information, including experimental protocols and biological

activity, for 6-((Methylsulfonyl)thio)hexanoic acid is limited in publicly available scientific

literature. This guide compiles the available data and provides context using information on the

structurally related and well-studied compound, 6-(Methylsulfinyl)hexyl isothiocyanate (6-

MSITC), and general chemical principles.

Core Compound Information
6-((Methylsulfonyl)thio)hexanoic acid is a methanethiosulfonate derivative containing a

hexanoic acid backbone.[1][2] Its structure suggests potential applications as a chemical

intermediate in the synthesis of bioactive compounds and materials science, where the

sulfonylthio functional group can be utilized for further chemical modifications.[3]

Physicochemical Properties
The following table summarizes the known physicochemical properties of 6-
((Methylsulfonyl)thio)hexanoic acid.
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Property Value Source(s)

CAS Number 76078-72-3 [2][4]

Molecular Formula C₇H₁₄O₄S₂ [2][4]

Molecular Weight 226.31 g/mol [2]

Physical Form Solid [4]

Purity Typically ≥97% [4]

Storage Temperature
Room temperature, sealed in a

dry environment
[4]

InChI Key
FELVFSYUZJCULW-

UHFFFAOYSA-N
[4]

Safety and Handling
Safety information for 6-((Methylsulfonyl)thio)hexanoic acid is summarized below. Users

should always consult the full Safety Data Sheet (SDS) before handling this chemical.

Hazard Information Details Source(s)

Signal Word Warning [4]

Pictograms GHS07 (Exclamation Mark) [4]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[4]

Precautionary Statements

P264, P270, P280,

P301+P312, P302+P352,

P305+P351+P338,

P332+P313, P337+P313,

P362, P501

[4]
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Experimental Protocols (Hypothetical)
Specific experimental protocols for the synthesis and analysis of 6-
((Methylsulfonyl)thio)hexanoic acid are not readily available. The following sections describe

general methodologies that could be adapted for its preparation and characterization based on

standard organic chemistry techniques.

Synthesis Workflow
A plausible synthetic route to 6-((Methylsulfonyl)thio)hexanoic acid could involve the

reaction of a 6-mercaptohexanoic acid derivative with a methylsulfonylating agent. The

following diagram illustrates a general workflow for such a synthesis and subsequent

purification.

Synthesis Work-up & Purification Characterization

6-Mercaptohexanoic Acid
+ Methanesulfonyl Chloride

(or similar methylsulfonylating agent)
in the presence of a base

Reaction in an appropriate solvent
(e.g., Dichloromethane, THF)

Reaction Quenching
(e.g., with water or dilute acid)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Drying of Organic Phase
(e.g., with Na₂SO₄ or MgSO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Column Chromatography)

6-((Methylsulfonyl)thio)hexanoic acid
Structural & Purity Analysis

(NMR, MS, IR, HPLC)

Click to download full resolution via product page

A general workflow for the synthesis and characterization of 6-((Methylsulfonyl)thio)hexanoic
acid.

Methodology Details:

Reaction Setup: 6-Mercaptohexanoic acid would be dissolved in a suitable anhydrous

solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon). The

solution would be cooled in an ice bath.

Addition of Reagents: A base (e.g., triethylamine or pyridine) would be added to deprotonate

the thiol, followed by the slow addition of methanesulfonyl chloride.

Reaction Monitoring: The reaction progress would be monitored by thin-layer

chromatography (TLC) until the starting material is consumed.
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Work-up: The reaction mixture would be washed sequentially with dilute acid, water, and

brine. The organic layer would be dried over an anhydrous salt (e.g., sodium sulfate) and the

solvent removed under reduced pressure.

Purification: The crude product would be purified by column chromatography on silica gel to

yield the final product.

Characterization Protocols
The structure and purity of the synthesized 6-((Methylsulfonyl)thio)hexanoic acid would be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to confirm the chemical structure, including the presence of the methylsulfonyl group,

the hexanoic acid chain, and the thioether linkage.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be employed to

determine the exact mass of the molecule and confirm its elemental composition.[5]

Infrared (IR) Spectroscopy: IR spectroscopy would identify the characteristic functional

groups, such as the carboxylic acid C=O and O-H stretches, and the S=O stretches of the

sulfonyl group.

High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the

purity of the final compound.

Biological Activity and Signaling Pathways (of a
Related Compound)
There is no specific information in the reviewed literature regarding the biological activity or

associated signaling pathways of 6-((Methylsulfonyl)thio)hexanoic acid. However, the

structurally similar compound 6-(Methylsulfinyl)hexyl isothiocyanate (6-MSITC), found in

wasabi, is well-studied for its anti-inflammatory and chemopreventive properties.[6][7] The

mechanisms of 6-MSITC may provide some insight into the potential, yet uninvestigated,

biological roles of related sulfur-containing fatty acids.
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6-MSITC has been shown to modulate several key signaling pathways involved in

inflammation, oxidative stress response, and cell survival.[7][8]

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating cellular

responses to a variety of external stimuli, including inflammation.[9] 6-MSITC has been shown

to suppress the activation of all three major MAPK pathways (ERK, JNK, and p38), which in

turn inhibits the expression of pro-inflammatory mediators like COX-2 and iNOS.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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